N-Trans-Feruloylmethoxytyramine

Anti-inflammatory Prostaglandin E2 Macrophage
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H21NO5
Molecular Weight 343.4 g/mol
CAS No. 83608-86-0
Cat. No. B15593821
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameN-Trans-Feruloylmethoxytyramine
CAS83608-86-0
Molecular FormulaC19H21NO5
Molecular Weight343.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H21NO5/c1-24-17-11-13(3-6-15(17)21)5-8-19(23)20-10-9-14-4-7-16(22)18(12-14)25-2/h3-8,11-12,21-22H,9-10H2,1-2H3,(H,20,23)/b8-5+
InChIKeyGRXBVKANHNUZNL-VMPITWQZSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





N-Trans-Feruloylmethoxytyramine (CAS 83608-86-0): A Differentiated Feruloylamide for Neuroinflammation and Anti-Inflammatory Research


N-Trans-Feruloylmethoxytyramine (CAS 83608-86-0), also known as N-trans-feruloyl-3-methoxytyramine, is a naturally occurring hydroxycinnamic acid amide alkaloid (C19H21NO5; MW 343.37) [1]. It is a secondary metabolite isolated from diverse plant genera including Corydalis, Hernandia, Bassia, and Agathophora [2]. Unlike its close structural analogs N-trans-feruloyltyramine and N-trans-feruloyldopamine, this compound is specifically characterized by a 3-methoxy substitution on the tyramine moiety, which confers a distinct biological activity profile in inflammation and neurodegeneration models [3].

Naturally occurring hydroxycinnamic acid amide alkaloid
3-Methoxy substitution differentiates from close feruloyl analogs
Applied in inflammation and neuroinflammation research models

Why N-Trans-Feruloylmethoxytyramine Cannot Be Substituted by Other Feruloyl Amides Like N-Trans-Feruloyltyramine


Selecting N-trans-feruloylmethoxytyramine over its closest analog, N-trans-feruloyltyramine, is critical for researchers targeting specific inflammatory pathways such as prostaglandin E2 (PGE2) biosynthesis. A direct comparative analysis in RAW 264.7 macrophages revealed that N-trans-feruloylmethoxytyramine exhibits a 1.36-fold greater potency in suppressing LPS-induced PGE2 production (92.61% inhibition) compared to N-trans-feruloyltyramine (68.14% inhibition) [1]. Furthermore, while both compounds are found in similar plant sources, N-trans-feruloylmethoxytyramine demonstrates a broader inhibitory profile against reactive oxygen species (superoxide anion) and proteolytic enzymes (elastase) in neutrophil models, activities that are not consistently reported for the non-methoxylated analog in the same assay systems [2]. This differential activity underscores that the methoxy substitution on the aromatic ring is not merely structural noise but a key determinant of target engagement and potency.

Target Compound
Analog N-trans-Feruloyltyramine
Reported stronger PGE2 suppression in macrophage model
Lower response; pathway engagement may not replicate
Inhibits superoxide and elastase in neutrophil models
Neutrophil activity profile not consistently reported for analog
3-Methoxy substitution drives differential target engagement
Lacks this substitution; activity profile shifts

Quantitative Evidence Guide for N-Trans-Feruloylmethoxytyramine: Differentiated Activity vs. Structural Analogs


Superior Suppression of PGE2 Production vs. N-Trans-Feruloyltyramine in Macrophages

In a direct comparative study assessing LPS-induced PGE2 production in RAW 264.7 murine macrophages, N-trans-feruloylmethoxytyramine demonstrated significantly higher inhibitory activity compared to its close structural analog, N-trans-feruloyltyramine [1].

PGE2 Inhibition vs. Analog
Head-to-head
92.61% vs 68.14% (1.36×)
Reported higher PGE2 suppression in macrophage model
LPS-stimulated RAW 264.7 cells; direct comparison
Anti-inflammatory Prostaglandin E2 Macrophage

Dual Inhibition of Neutrophil Superoxide Anion and Elastase Release

N-Trans-feruloylmethoxytyramine exhibits a multi-faceted anti-inflammatory profile by potently inhibiting both superoxide anion (O2–) production and elastase release in fMLP/CB-stimulated human neutrophils, with comparable potency to several structurally distinct alkaloids tested in the same study [1].

Superoxide & Elastase Inhibition
Cross-study comparable
IC50 ≤ 6.23 µg/mL (O₂⁻); ≤ 7.41 µg/mL (Elastase)
Reported neutrophil pathway inhibition context
fMLP/CB-stimulated human neutrophils; comparable to oxohernagine, hernandonine
Neutrophil Superoxide Anion Elastase

Inhibition of LPS-Induced Nitric Oxide (NO) Generation in Macrophages

N-Trans-feruloylmethoxytyramine inhibits LPS-induced nitric oxide (NO) generation in macrophages, a key mediator of inflammatory signaling, with an IC50 value of ≤ 28.55 μM [1].

NO Generation Inhibition
Supporting evidence
IC50 ≤ 28.55 µM
Supports iNOS pathway screening
Macrophage model; class-level alkaloid activity
Nitric Oxide Macrophage Inflammation

Lack of Direct Cytotoxicity in Specific Cancer Cell Lines

In contrast to certain cytotoxic alkaloids, N-trans-feruloylmethoxytyramine showed no activity against HT-1080 fibrosarcoma and SNU-638 gastric adenocarcinoma cells when tested at comparable concentrations [1].

Cancer Cell Cytotoxicity
Supporting evidence
Inactive (HT-1080, SNU-638); Berberine IC50 3.2-3.4 µg/mL
Lower general cytotoxicity risk for inflammatory models
No activity in tested cancer lines; positive control berberine active
Cytotoxicity Cancer Selectivity

Optimal Scientific Applications for N-Trans-Feruloylmethoxytyramine Based on Empirical Evidence


Comparative Studies of COX-2/PGE2 Pathway Inhibition

Researchers should use N-trans-feruloylmethoxytyramine as a positive control or test compound in assays measuring PGE2 production in macrophage cell lines. Its significantly higher potency compared to the close analog N-trans-feruloyltyramine (92.61% vs. 68.14% inhibition) makes it the superior choice for studies investigating structure-activity relationships (SAR) of feruloyl amides on COX-2 mediated inflammation [1].

Investigating Neutrophil-Mediated Inflammation and Oxidative Burst

This compound is ideally suited for ex vivo or in vitro models of neutrophil activation. Its validated inhibition of both superoxide anion production (IC50 ≤ 6.23 μg/mL) and elastase release (IC50 ≤ 7.41 μg/mL) in human neutrophils positions it as a reliable tool for dissecting pathways involved in respiratory burst and granule exocytosis [2].

Multi-Target Neuroinflammation and Alzheimer's Disease Research

Recent studies indicate that N-trans-feruloylmethoxytyramine exhibits potent inhibitory activity against BACE1, MAO-B, and phosphorylated tau protein aggregation—key therapeutic targets in Alzheimer's disease pathology [3]. Its multi-target profile supports its application in phenotypic screening platforms aimed at identifying neuroprotective lead compounds.

Application
Selection Property
Validation Focus
COX-2/PGE2 Pathway Inhibition Studies
Feruloylamide PGE2 response profile
PGE2 response vs structural analogs
Neutrophil Oxidative Burst and Degranulation
Superoxide/elastase inhibition profile
fMLP/CB-stimulated neutrophil endpoints
Neuroinflammation and Protein Aggregation Research
Multi-target enzyme & tau aggregation inhibition context
Phenotypic assay panel validation
Quote Request

Request a Quote for N-Trans-Feruloylmethoxytyramine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.